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Compound of Interest

Compound Name:
trans-4-(Boc-

amino)cyclohexanecarboxylic acid

Cat. No.: B558786 Get Quote

Essential safety protocols and logistical plans are critical for the secure handling and disposal

of trans-4-(Boc-amino)cyclohexanecarboxylic acid in a laboratory setting. This guide

provides detailed personal protective equipment (PPE) requirements, step-by-step operational

procedures, and disposal directives to ensure the well-being of researchers and maintain a

safe research environment.

For laboratory professionals in pharmaceutical development and scientific research, a thorough

understanding of chemical handling is paramount. The following information outlines the

necessary precautions and procedures for managing trans-4-(Boc-
amino)cyclohexanecarboxylic acid, a key reagent in various synthetic processes.

Personal Protective Equipment (PPE)
When handling trans-4-(Boc-amino)cyclohexanecarboxylic acid, which is a solid in crystal

form, the primary objective is to prevent inhalation of dust particles and avoid direct contact

with the skin and eyes.[1][2][3] The recommended personal protective equipment includes:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]
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Hand Protection: Chemical-resistant gloves should be worn to prevent skin exposure.[1]

Respiratory Protection: In situations where dust formation is likely, a type N95 (US) dust

mask or equivalent is recommended.

Body Protection: A standard laboratory coat or other protective clothing is necessary to

prevent skin contact.[1]

Chemical and Physical Properties
A summary of the key quantitative data for trans-4-(Boc-amino)cyclohexanecarboxylic acid
is provided in the table below for easy reference.

Property Value

Molecular Formula C₁₂H₂₁NO₄

Molecular Weight 243.30 g/mol [1][4]

Appearance White to off-white solid/crystals[1][5]

Purity ≥97% to ≥98.0% (TLC)[4]

Storage
Room temperature in a dry, cool, and well-

ventilated place[1][4]

Operational Plan: Step-by-Step Guidance
A systematic approach to handling trans-4-(Boc-amino)cyclohexanecarboxylic acid from

receipt to disposal is crucial for laboratory safety. The following workflow outlines the key steps:
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1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the label correctly identifies the contents as trans-4-(Boc-
amino)cyclohexanecarboxylic acid and that all necessary hazard information is present.

2. Storage:

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep it away from incompatible materials such as strong oxidizing agents.[1] It is classified

as a non-combustible solid.

3. Handling and Use:

Before handling, ensure you are wearing the appropriate personal protective equipment as

outlined above.

To minimize dust formation, handle the solid material in a well-ventilated area, preferably

within a fume hood or a ventilated balance enclosure.[1][3]

Avoid direct contact with the skin, eyes, and clothing.[1][2]

Avoid ingestion and inhalation of the dust.[1]

4. Spill Management:

In the event of a small spill, carefully sweep up the solid material and place it into a suitable,

labeled container for disposal.[1]

Avoid generating dust during the cleanup process.

Ensure the area is well-ventilated.

5. Disposal Plan:
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All waste material, including contaminated PPE and empty containers, should be collected in

a designated and properly labeled waste container.

Disposal of chemical waste must be in accordance with all applicable federal, state, and

local environmental regulations. Do not allow the product to enter drains.[1][3] Contact a

licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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